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Compound of Interest

Compound Name: 4-Isopropylbenzylamine

Cat. No.: B1295359 Get Quote

Physical Properties of 4-Isopropylbenzylamine:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 4-
Isopropylbenzylamine, specifically its boiling point and density. Due to the limited availability

of data for 4-Isopropylbenzylamine, this guide also includes data for its common isomer, N-

Isopropylbenzylamine, for comparative reference. Detailed experimental protocols for

determining these properties are also provided.

Core Physical Properties
The physical properties of 4-Isopropylbenzylamine are summarized in the table below. It is

important to note that while a specific gravity value is available, a precise boiling point is not

readily found in publicly available scientific literature. For reference, the properties of the

closely related isomer, N-Isopropylbenzylamine, are also included.
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Property 4-Isopropylbenzylamine N-Isopropylbenzylamine

Boiling Point Data not readily available ~200 °C

Density
~0.94 g/mL (Specific Gravity:

0.94)[1]
~0.892 - 0.91 g/mL

Molecular Formula C₁₀H₁₅N C₁₀H₁₅N

Molecular Weight 149.24 g/mol [1] 149.23 g/mol

CAS Number 4395-73-7[1] 102-97-6

Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of

boiling point and density for liquid compounds such as 4-Isopropylbenzylamine.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for its determination in a laboratory setting is the

Thiele tube method.

Methodology:

Sample Preparation: A small amount of the liquid sample is placed in a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

fusion tube containing the sample.

Apparatus Setup: The fusion tube is attached to a thermometer.

Heating: The assembly is heated in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil).

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat source is then removed.
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Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube upon cooling is recorded as the boiling point.

Prepare Sample in Fusion Tube Insert Inverted Capillary Tube Attach to Thermometer Heat in Thiele Tube Observe Bubble Stream Remove Heat Record Temperature at Liquid Entry

Weigh Empty Graduated Cylinder Add Known Volume of Liquid Weigh Cylinder with Liquid Calculate Mass of Liquid Calculate Density (Mass/Volume)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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